Cas no 53015-84-2 (1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl-)

• Product Name: 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl-
• CAS No: 53015-84-2
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 358211
• PubChem ID: 14594886
• Update Time: 2025-05-20

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl-
• 1-butyl-1,3,5-triazinane-2,4,6-trione
• DTXSID50561999
• SCHEMBL2784423
• 53015-84-2
• G72536

• Inchi： 1S/C7H11N3O3/c1-2-3-4-10-6(12)8-5(11)9-7(10)13/h2-4H2,1H3,(H2,8,9,11,12,13)
• InChI Key： LQZVICGUEQCJCG-UHFFFAOYSA-N
• SMILES： O=C1NC(NC(N1CCCC)=O)=O

Computed Properties

• Exact Mass: 185.08013
• Monoisotopic Mass: 185.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.51

Additional information on 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl-

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl- (CAS No. 53015-84-2): A Comprehensive Overview

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl- (CAS No. 53015-84-2) is a versatile compound with significant applications in various fields of chemistry and pharmaceuticals. This compound is a member of the triazine family and is characterized by its unique chemical structure and properties. In this comprehensive overview, we will delve into the chemical composition, physical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl- is C₉H₁₂N₃O₃, and its molecular weight is approximately 204.20 g/mol. The compound features a triazine ring with three nitrogen atoms and three oxygen atoms in a cyclic structure. The butyl group attached to one of the nitrogen atoms imparts specific chemical and physical properties to the molecule.

The compound is generally solid at room temperature and has a melting point ranging from 160°C to 162°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for various chemical reactions and formulations.

Synthesis Methods

The synthesis of 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl- can be achieved through several methods. One common approach involves the reaction of cyanuric chloride with butylamine in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds via nucleophilic substitution to form the desired product:

CNCl3 + 3 C4H9N → C9H12N3O3

This method is widely used due to its simplicity and high yield. Another synthetic route involves the condensation of urea with butylamine under acidic conditions followed by cyclization to form the triazine ring.

Potential Applications

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-butyl- has shown promise in various applications due to its unique chemical properties. One of its primary uses is in the development of pharmaceuticals and agrochemicals. The compound's ability to form stable complexes with metal ions makes it valuable in the synthesis of metal-based drugs and pesticides.

In the pharmaceutical industry, derivatives of this compound have been explored for their potential therapeutic effects. Recent studies have demonstrated that certain triazine derivatives exhibit anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of 1-butyl-1,3-dimethyluracil, which shares structural similarities with 1-butyl-1,3-dimethyluracil, showed significant anti-inflammatory activity in vitro.

In addition to pharmaceutical applications, 1-butyl-1,3-dimethyluracil-based compounds are also used in the development of agrochemicals. These compounds can act as herbicides or fungicides due to their ability to disrupt essential biological processes in plants and fungi.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound. While 1-butyl-1,3-dimethyluracil-based compounds are generally considered safe when used under controlled conditions, proper handling and storage practices should be followed to minimize risks. It is essential to use personal protective equipment (PPE) such as gloves and safety goggles when working with these compounds.

In terms of environmental impact, research has shown that triazine-based compounds can persist in soil and water for extended periods. Therefore, it is crucial to conduct thorough environmental risk assessments before using these compounds on a large scale. Efforts are ongoing to develop more environmentally friendly alternatives that maintain the beneficial properties of triazines while reducing their ecological footprint.

Conclusion

1-butyl-1,3-dimethyluracil (CAS No. 53015-84-2) is a multifaceted compound with a wide range of applications in chemistry and pharmaceuticals. Its unique chemical structure and properties make it an attractive candidate for various industrial processes. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in modern scientific advancements.